Cas no 953752-30-2 (1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one)
953752-30-2 structure
Product Name:1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one
CAS No:953752-30-2
MF:C12H16N2O
MW:204.268242835999
MDL:MFCD09733871
CID:1073458
PubChem ID:16787111
Update Time:2025-10-28
1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-(Aminomethyl)benzyl)pyrrolidin-2-one
- 1-(4-Aminomethyl-benzyl)-pyrrolidin-2-one
- 1-[4-(aminomethyl)benzyl]pyrrolidin-2-one(SALTDATA: FREE)
- SCHEMBL3903106
- AKOS000139131
- 953752-30-2
- 1-[4-(AMINOMETHYL)BENZYL]PYRROLIDIN-2-ONE
- CHEMBL4519549
- DTXSID50588489
- 1-{[4-(aminomethyl)phenyl]methyl}pyrrolidin-2-one
- MFCD09733871
- FT-0678729
- BS-36361
- 1-[4-(aminomethyl)benzyl]-2-pyrrolidinone
- EN300-39146
- 1-[[4-(aminomethyl)phenyl]methyl]pyrrolidin-2-one
- 1-([4-(AMINOMETHYL)PHENYL]METHYL)PYRROLIDIN-2-ONE
- G43178
- 1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one
-
- MDL: MFCD09733871
- Inchi: 1S/C12H16N2O/c13-8-10-3-5-11(6-4-10)9-14-7-1-2-12(14)15/h3-6H,1-2,7-9,13H2
- InChI Key: GPTRFBASHRQLSQ-UHFFFAOYSA-N
- SMILES: O=C1CCCN1CC1C=CC(CN)=CC=1
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 46.3Ų
1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM281294-1g |
1-(4-(Aminomethyl)benzyl)pyrrolidin-2-one |
953752-30-2 | 95% | 1g |
$353 | 2021-08-18 | |
| abcr | AB264999-250 mg |
1-[4-(Aminomethyl)benzyl]pyrrolidin-2-one, 95%; . |
953752-30-2 | 95% | 250mg |
€257.10 | 2023-04-26 | |
| abcr | AB264999-1 g |
1-[4-(Aminomethyl)benzyl]pyrrolidin-2-one, 95%; . |
953752-30-2 | 95% | 1g |
€453.20 | 2023-04-26 | |
| abcr | AB264999-5 g |
1-[4-(Aminomethyl)benzyl]pyrrolidin-2-one, 95%; . |
953752-30-2 | 95% | 5g |
€1,321.00 | 2022-06-11 | |
| Chemenu | CM281294-1g |
1-(4-(Aminomethyl)benzyl)pyrrolidin-2-one |
953752-30-2 | 95% | 1g |
$420 | 2024-07-18 | |
| eNovation Chemicals LLC | Y1236596-1g |
1-[4-(AMINOMETHYL)BENZYL]PYRROLIDIN-2-ONE |
953752-30-2 | 95% | 1g |
$320 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1236596-5g |
1-[4-(AMINOMETHYL)BENZYL]PYRROLIDIN-2-ONE |
953752-30-2 | 95% | 5g |
$1230 | 2024-06-07 | |
| Fluorochem | 059058-250mg |
1-(4-Aminomethyl-benzyl)-pyrrolidin-2-one |
953752-30-2 | 95% | 250mg |
£213.00 | 2022-03-01 | |
| Fluorochem | 059058-1g |
1-(4-Aminomethyl-benzyl)-pyrrolidin-2-one |
953752-30-2 | 95% | 1g |
£376.00 | 2022-03-01 | |
| Fluorochem | 059058-5g |
1-(4-Aminomethyl-benzyl)-pyrrolidin-2-one |
953752-30-2 | 95% | 5g |
£1288.00 | 2022-03-01 |
1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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